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Compound of Interest

Compound Name: Clethodim

Cat. No.: B606718 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the herbicide Clethodim's performance when

used with and without methylated seed oil (MSO) adjuvants. The inclusion of experimental

data, detailed protocols, and mechanistic diagrams aims to equip researchers with a thorough

understanding of how MSO enhances the efficacy of this widely used graminicide.

Enhanced Efficacy of Clethodim with Methylated
Seed Oil
Clethodim is a post-emergence herbicide that functions by inhibiting the acetyl-CoA

carboxylase (ACCase) enzyme, which is critical for fatty acid synthesis in grass weeds.[1] This

systemic action requires effective absorption of the herbicide through the waxy cuticle of the

plant's leaves.[1] Experimental evidence consistently demonstrates that the addition of

methylated seed oil (MSO), an adjuvant derived from vegetable oil, significantly enhances the

performance of Clethodim.[2]

MSO adjuvants are more aggressive in dissolving the leaf cuticle compared to other adjuvants

like crop oil concentrates (COC) or non-ionic surfactants (NIS).[2][3] This leads to greater and

faster absorption of Clethodim into the plant tissue, which is particularly advantageous under

adverse environmental conditions such as drought, where weeds may have a thicker cuticle.
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The following tables summarize quantitative data from various studies, comparing the

performance of Clethodim with MSO and other adjuvants, including instances without an oil-

based adjuvant.

Data Presentation: Quantitative Comparison of
Clethodim Performance
Table 1: Efficacy of Clethodim with Various Adjuvants on Different Weed Species
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Weed Species
Clethodim
Rate (g ai/ha)

Adjuvant (v/v)
Weed Control
(%)

Source

Barnyardgrass 70
MSO (Sun-It II®

@ 1.0%)

Not Specified,

but more

effective than

NIS or silicone-

based

surfactants

Broadleaf

Signalgrass
70

MSO (Sun-It II®

@ 1.0%)

Not Specified,

but more

effective than

NIS or silicone-

based

surfactants

Rhizomatous

Johnsongrass
70

MSO (Sun-It II®

@ 1.0%)

Not Specified,

but more

effective than

NIS or silicone-

based

surfactants

Texas Panicum

(10-15 cm)
Not Specified MSO + AMS 90

Texas Panicum

(10-15 cm)
Not Specified COC 91

Texas Panicum

(10-15 cm)
Not Specified COC + AMS 93

Volunteer Corn Not Specified
Crop Oil

Required

Not Specified,

but required for

efficacy

Table 2: Comparison of a Clethodim Formulation With and Without Petroleum Oil Adjuvant
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Clethodim
Formulation

Adjuvant
Grass Control
(%)

Antagonism
with
Tribenuron

Source

V-10137

None (formulated

with higher

adjuvant load)

>96%
No antagonism

observed

Select, Arrow, V-

10117, V-10139
Petroleum Oil 99% (alone)

Reduced to 50-

80% with

Tribenuron

Note: The V-10137 formulation is described as having a higher built-in adjuvant load,

suggesting that even without the addition of a separate oil adjuvant, it performs well. This

highlights the importance of an adjuvant component for Clethodim's activity.

Experimental Protocols
The following is a generalized experimental protocol based on methodologies cited in the

reviewed literature. This protocol is intended to serve as a template for designing studies to

evaluate the performance of Clethodim with various adjuvants.

Objective: To evaluate the effect of methylated seed oil (MSO) adjuvants on the efficacy of

Clethodim for post-emergence grass weed control.

1. Experimental Design:

Design: Randomized Complete Block Design (RCBD) with a factorial arrangement of
treatments.
Replicates: 3-4 replicates per treatment.
Plot Size: Standard small plot research dimensions (e.g., 3m x 10m).

2. Treatments:

Factor 1: Clethodim Rate:
Untreated Control
Clethodim at a low rate (e.g., 70 g ai/ha)
Clethodim at a high rate (e.g., 140 g ai/ha)

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b606718?utm_src=pdf-body
https://www.benchchem.com/product/b606718?utm_src=pdf-body
https://www.benchchem.com/product/b606718?utm_src=pdf-body
https://www.benchchem.com/product/b606718?utm_src=pdf-body
https://www.benchchem.com/product/b606718?utm_src=pdf-body
https://www.benchchem.com/product/b606718?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606718?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Factor 2: Adjuvant:
No Adjuvant
Methylated Seed Oil (MSO) at a standard concentration (e.g., 1% v/v)
Crop Oil Concentrate (COC) at a standard concentration (e.g., 1% v/v)
Non-ionic Surfactant (NIS) at a standard concentration (e.g., 0.25% v/v)

3. Application:

Equipment: CO2-pressurized backpack sprayer or a tractor-mounted research sprayer.
Nozzles: Flat-fan nozzles calibrated to deliver a consistent spray volume.
Spray Volume: 100-200 L/ha.
Application Timing: Post-emergence, when target grass weeds are in the 2-4 leaf stage and
actively growing.
Environmental Conditions: Record temperature, relative humidity, and wind speed at the time
of application.

4. Target Weed Species:

Select relevant grass weed species for the study region (e.g., Barnyardgrass, Johnsongrass,
Volunteer Corn).
Ensure a uniform infestation of the target weed species across the experimental area.

5. Data Collection:

Weed Control Efficacy: Visually assess percent weed control at 7, 14, and 28 days after
treatment (DAT) on a scale of 0% (no control) to 100% (complete control).
Crop Tolerance (if applicable): Visually assess crop injury at 7 and 14 DAT on a scale of 0%
(no injury) to 100% (crop death).
Biomass Reduction: At 28 DAT, harvest above-ground biomass of the target weed species
from a designated quadrat within each plot. Dry the biomass to a constant weight and
record.

6. Statistical Analysis:

Analyze the data using Analysis of Variance (ANOVA).
Use a mean separation test (e.g., Fisher's Protected LSD or Tukey's HSD at p≤0.05) to
determine significant differences between treatment means.
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Caption: A typical workflow for a field experiment evaluating Clethodim performance.
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Mechanism of MSO-Enhanced Clethodim Uptake
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Caption: MSO facilitates Clethodim's penetration of the leaf cuticle, leading to systemic action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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